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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular properties of 4-Bromo-3-
methylbenzonitrile, a nitrile compound relevant in proteomics research and as an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Core Molecular Data

The primary molecular identifiers for 4-Bromo-3-methylbenzonitrile are its chemical formula
and molecular weight. These values are crucial for stoichiometric calculations in chemical
reactions, analytical characterization, and quality control processes.

The molecular formula of 4-Bromo-3-methylbenzonitrile is CBH6BrN.[1][3] Its molecular
weight is 196.04 g/mol .[1][3][4] This compound is also known by the alternate name 4-bromo-
3-methylbenzenecarbonitrile.[1] It exists as a white to off-white solid or crystalline powder at
room temperature and is insoluble in water.[2][5]

Quantitative Data Summary

For ease of reference and comparison, the core quantitative data for 4-Bromo-3-
methylbenzonitrile are summarized in the table below.
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Property Value References
Molecular Formula C8H6BrN [1112][3]
Molecular Weight 196.04 g/mol [1103114]

CAS Number 41963-20-6 [1][41[5]
Melting Point 53-57 °C [4115]

Experimental Protocols and Methodologies

The determination of the molecular formula and weight of a well-characterized compound like
4-Bromo-3-methylbenzonitrile relies on standard analytical chemistry techniques.

e Molecular Formula Determination: The elemental composition (Carbon, Hydrogen, Bromine,
Nitrogen) is determined through methods such as combustion analysis and mass
spectrometry. The resulting empirical formula is then confirmed as the molecular formula

based on the molecular weight.

e Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of all atoms present in the molecular formula (C8H6BrN). This theoretical value is
then confirmed experimentally using high-resolution mass spectrometry, which provides a
precise mass-to-charge ratio of the molecular ion.

Given that these are standard and universally accepted methodologies, detailed, novel
experimental protocols are not applicable for the scope of this fundamental data guide.

Logical Relationships and Workflows

The relationship between the elemental composition and the final molecular properties is a
foundational concept in chemistry. The workflow is linear and logical, starting from elemental
identification to the establishment of the molecular formula and subsequent calculation of the
molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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